molecular formula C11H9FO3 B8370473 1-(6-Fluoro-4-methoxybenzofuran-2-yl)ethanone

1-(6-Fluoro-4-methoxybenzofuran-2-yl)ethanone

Cat. No.: B8370473
M. Wt: 208.18 g/mol
InChI Key: WSKGOMLBWVAANK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(6-Fluoro-4-methoxybenzofuran-2-yl)ethanone is a useful research compound. Its molecular formula is C11H9FO3 and its molecular weight is 208.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9FO3

Molecular Weight

208.18 g/mol

IUPAC Name

1-(6-fluoro-4-methoxy-1-benzofuran-2-yl)ethanone

InChI

InChI=1S/C11H9FO3/c1-6(13)9-5-8-10(14-2)3-7(12)4-11(8)15-9/h3-5H,1-2H3

InChI Key

WSKGOMLBWVAANK-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC2=C(O1)C=C(C=C2OC)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of a mixture of 4-fluoro-2-hydroxy-6-methoxybenzaldehyde and 2-fluoro-6-hydroxy-4-methoxybenzaldehyde (Example 36A, 4.63 g, 27.2 mmol) in acetonitrile (49.7 mL, 952 mmol) was added potassium iodide (0.903 g, 5.44 mmol), cesium carbonate (9.75 g, 29.9 mmol) and 1-chloropropan-2-one (2.395 mL, 28.6 mmol). The mixture was stirred at r.t. for 2 h, was treated with 0.1 eq of cesium carbonate and heated to 60° C. for 1 h and 80° C. for another hour. The reaction was left overnight at r.t., then filtered over a small pad of silica and rinsed with ethyl acetate (approx 500 mL). The residue obtained after concentration was purified by silica gel chromatography (ISCO, 120 g of silica with 100% toluene using UV at 315 nm, then polarity was increased over time up to 10% ethyl acetate). The fractions were evaporated to give a 7:1 mixture of the desired/undesired isomers which was recrystallized overnight with ethyl acetate. The title material was obtained (216 mgs, 3.8%) as colorless crystals. LC (Method B): 1.928 min. LCMS (APCI) calcd for C11H10FO3 [M+H]+ m/z 209.06, found 209.1. 1H NMR (CDCl3, 400 MHz) δ ppm: 7.55-7.61 (m, 1H), 6.78-6.99 (m, 1H), 6.46-6.53 (m, 1H), 3.96 (s, 3H), 2.55-2.60 (m, 3H).
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4.63 g
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49.7 mL
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0.903 g
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cesium carbonate
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9.75 g
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2.395 mL
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cesium carbonate
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